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Compound of Interest

Compound Name: 2,5-Diiodopyridine

Cat. No.: B048462 Get Quote

Essential Safety and Handling Guide for 2,5-
Diiodopyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

2,5-Diiodopyridine. The following procedures are based on established safety protocols for

handling hazardous solid chemicals and halogenated organic compounds. Adherence to these

guidelines is essential for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Data
2,5-Diiodopyridine is a hazardous substance that requires careful handling to prevent

exposure. The primary hazards include skin and eye irritation, potential for allergic reactions,

and respiratory irritation.[1]
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Hazard Classification Description

Acute Toxicity, Oral Harmful if swallowed.[1][2]

Skin Corrosion/Irritation Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation Causes serious eye damage.[1][2]

Respiratory Sensitization
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[1][2]

Skin Sensitization May cause an allergic skin reaction.[1][2]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[1][2]

Physical and Chemical Properties

CAS Number 116195-81-4

Molecular Formula C₅H₃I₂N

Molecular Weight 330.89 g/mol

Appearance Solid

Melting Point 152-155 °C

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against exposure to

2,5-Diiodopyridine. The following table summarizes the recommended PPE for handling this

compound.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

mandatory. A face shield

should be worn over safety

goggles when there is a risk of

splashing or dust generation.

Hand Protection Chemical-Resistant Gloves

Butyl rubber or Viton/butyl

gloves are recommended for

extended contact. While nitrile

gloves offer some protection,

they are not recommended for

prolonged handling of pyridine-

based compounds. Always

inspect gloves for damage

before use and change them

immediately upon

contamination. Double gloving

is recommended for high-risk

tasks.

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and fully

buttoned to cover as much

skin as possible. Clothing worn

underneath should be made of

natural fibers like cotton.

Foot Protection Closed-Toe Shoes

Shoes that fully cover the feet

are required. Perforated

shoes, sandals, and open-toed

footwear are not permitted in

the laboratory.

Respiratory Protection NIOSH-Approved Respirator Use of this chemical should be

conducted in a well-ventilated

area, preferably within a

chemical fume hood. If
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engineering controls are

insufficient to maintain

exposure below permissible

limits, a NIOSH-approved air-

purifying respirator with an

Organic Vapor (OV) cartridge,

or a combination cartridge for

organic vapors and iodine,

should be used.

Operational Plan: Safe Handling Protocol
A systematic approach to handling 2,5-Diiodopyridine is crucial for minimizing the risk of

exposure. The following step-by-step protocol should be followed.

Pre-Handling Preparation
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2,5-Diiodopyridine.

Designate a Work Area: All handling of 2,5-Diiodopyridine should occur in a designated

area, such as a chemical fume hood, to control the release of dust and vapors.

Assemble and Inspect PPE: Ensure all necessary PPE is available and in good condition.

Prepare Emergency Equipment: Confirm that a safety shower, eyewash station, and

appropriate fire extinguisher are readily accessible.

Handling Procedures
Engineering Controls: All weighing and transfers of 2,5-Diiodopyridine should be conducted

in a certified chemical fume hood.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above

before handling the chemical.

Dispensing: Use a spatula or other appropriate tool to handle the solid material. Avoid

creating dust.
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Container Management: Keep the container of 2,5-Diiodopyridine tightly closed when not in

use.

Post-Handling Procedures
Decontamination: Clean the work surface and any equipment used with an appropriate

solvent.

Hand Washing: Thoroughly wash hands and any exposed skin with soap and water after

handling is complete.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items in the designated hazardous waste container.

Disposal Plan
Proper disposal of 2,5-Diiodopyridine and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Halogenated Waste: 2,5-Diiodopyridine is a halogenated organic compound and must be

disposed of in a designated halogenated organic waste container. Do not mix with non-

halogenated waste.

Containerization
Waste Containers: Use a clearly labeled, leak-proof container for all 2,5-Diiodopyridine
waste. The label should include "Hazardous Waste," the full chemical name, and associated

hazard symbols.

Contaminated Materials: All items that have come into contact with 2,5-Diiodopyridine,

including gloves, weigh boats, and absorbent materials, must be disposed of as hazardous

waste.

Storage and Collection
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Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

area.

Pickup: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the collection and disposal of the hazardous waste.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 2,5-
Diiodopyridine.
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Safe Handling and Disposal Workflow for 2,5-Diiodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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